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Compound of Interest

Compound Name: Boc-Cis-Hyp-OBzl

CAS No.: 132622-90-3

Cat. No.: B3097972 Get Quote

Chemical Class: Protected Amino Acid / Organic Ester.[1][2]

Waste Stream:Non-Halogenated Organic Waste (unless dissolved in halogenated solvents

like DCM).[1]

RCRA Status: Not P-listed or U-listed acute hazardous waste, but must be managed as

regulated chemical waste.[1][3]

Primary Hazard: Irritant (Skin/Eye/Respiratory).[1] Combustible solid.

Disposal Method: High-temperature incineration via a licensed waste management

contractor.[1][3] DO NOT dispose of down the drain or in municipal trash.[1][4]

Chemical Profile & Hazard Identification
Understanding the chemical nature of the substance is the first step in safe disposal.[1]
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Property Description

Chemical Name
N-tert-Butoxycarbonyl-cis-4-hydroxy-L-proline

benzyl ester

Abbreviation Boc-Cis-Hyp-OBzl

Functional Groups
Carbamate (Boc), Benzyl Ester (OBzl),

Secondary Alcohol (Hyp)

Physical State White to off-white crystalline powder

Solubility
Soluble in organic solvents (DCM, Ethyl Acetate,

DMF); poorly soluble in water.[1][3]

GHS Classification
Warning H315 (Skin Irritation), H319 (Eye

Irritation), H335 (Respiratory Irritation).

Stability

Stable under normal conditions.[1] Hygroscopic.

Avoid strong acids (removes Boc group) and

strong bases (hydrolyzes ester).[1]

Expert Insight: While the compound itself is stable, the "Boc" group is acid-labile, releasing

isobutylene gas and CO₂ upon contact with strong acids (e.g., TFA, HCl). Never dispose of this

solid in a waste container containing concentrated acidic waste to prevent pressure buildup.[1]

Waste Segregation & Decision Logic
Proper segregation prevents dangerous chemical reactions in waste drums.[1] Use the

following logic to determine the correct waste stream.
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Waste Generated:
Boc-Cis-Hyp-OBzl

Physical State?

Solid (Powder/Crystals) Liquid (Solution)

Container: Solid Organic Waste
(Label: Non-Halogenated)

Pure or mixed solids

Solvent System?

Halogenated Solvents
(DCM, Chloroform)

Non-Halogenated Solvents
(DMF, MeOH, EtOAc)

Container: Halogenated Organic Waste Container: Non-Halogenated Organic Waste

Click to download full resolution via product page

Figure 1: Decision tree for segregating Boc-Cis-Hyp-OBzl waste based on physical state and

solvent composition.

Step-by-Step Disposal Procedures
Scenario A: Disposal of Solid Waste (Expired or Excess
Powder)
Objective: Safe containment of solid chemical for incineration.[1]
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PPE Required: Nitrile gloves, safety goggles, lab coat, N95 dust mask (if handling large

quantities outside a hood).

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar

labeled "Hazardous Waste - Solid Organic."[1][3]

Transfer:

Work inside a chemical fume hood to prevent inhalation of dust.[1][4]

Transfer the powder carefully into the waste container.[1]

Do not mix with oxidizers (e.g., nitrates, perchlorates) or active metals.

Labeling:

Affix a hazardous waste tag.[1]

List constituents: "Boc-Cis-Hyp-OBzl, 100%".[1][3]

Check hazards: "Irritant", "Toxic".[1]

Storage: Cap tightly. Store in the satellite accumulation area (SAA) until pickup.[1]

Scenario B: Disposal of Liquid Waste (Reaction
Mixtures/Rinsate)
Objective: Segregation based on solvent compatibility.

Identify Solvent:

If DCM (Dichloromethane) was used: Dispose in Halogenated Waste stream.[1]

If DMF, Methanol, Ethyl Acetate were used: Dispose in Non-Halogenated Waste stream.

Neutralization (If applicable):
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If the solution contains unquenched reagents (e.g., coupling agents like EDC/DIC),

quench them first according to their specific protocols before adding to the waste drum.

Note: Boc-Cis-Hyp-OBzl itself requires no quenching.[1][3]

Transfer:

Pour into the appropriate carboy (usually 20L HDPE).[1]

Use a funnel to prevent spills.[1]

Leave at least 10% headspace in the container to allow for expansion.[1]

Scenario C: Empty Containers
Triple Rinse: Rinse the empty original bottle three times with a compatible solvent (e.g.,

acetone or ethanol).[1]

Dispose of Rinsate: Pour the rinsate into the Non-Halogenated Organic Waste container.

Deface Label: Cross out the chemical name and hazard warnings on the bottle.[1]

Discard: Place the clean, dry bottle in the glass recycling or trash, depending on institutional

policy.

Spill Management Protocol
In the event of a spill, rapid containment prevents exposure and contamination.

Spill Detected Assess Volume & Hazard
(Is it safe to clean?)

Minor Spill
(<10g or <100mL)

Major Spill
(Large qty or resp. threat)

Don PPE:
Gloves, Goggles, Lab Coat

Evacuate Area &
Call EHS

Solid or Liquid?

Solid:
Cover with wet paper towel
to prevent dust -> Scoop

Liquid:
Absorb with vermiculite

or spill pads

Place in HazWaste Bag
Label & Seal

Wash Surface with
Soap & Water

Click to download full resolution via product page
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Figure 2: Operational workflow for managing minor vs. major spills of Boc-Cis-Hyp-OBzl.

Cleanup Kit Requirements:

Absorbent: Vermiculite, sand, or commercial spill pads.

Neutralizer: Not required (compound is neutral), but soapy water is effective for surface

cleaning.

Tools: Plastic scoop/dustpan (spark-proof preferred).

Regulatory & Compliance Data
Regulation Classification Code/Note

US EPA (RCRA) Hazardous Waste

Not P/U listed.[1][3]

Characteristic: Ignitable (if in

solvent) or Toxic (based on

TCLP if applicable, though rare

for this specific compound).[1]

Dispose as "Non-regulated

chemical waste" if pure, but

most institutions default to

Hazardous Organic Waste.[1]

DOT (Transport) Not Regulated

Generally not regulated as

dangerous goods for ground

transport unless in solution

with flammable solvents.[1]

TSCA Listed/Exempt

Often used for R&D purposes

(TSCA R&D Exemption

applies).[1]
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(Note: Always consult the specific SDS provided by your chemical supplier (e.g., Bachem,

Novabiochem, Sigma) as impurities or specific crystalline forms may alter safety data slightly.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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